Cas no 1806880-97-6 (2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine
• CAS No: 1806880-97-6
• MF: C₇H₆F₃IN₂
• MW: 302.035624027252
• CID: 4881785
• Update Time: 2025-05-21

2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine

• Inchi： 1S/C7H6F3IN2/c8-5-3(7(9)10)2-13-4(1-12)6(5)11/h2,7H,1,12H2
• InChI Key： AJFCQJUNMTXXPB-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine

2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine, with the CAS number 1806880-97-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of an amino group, difluoromethyl group, and iodine substituent on the pyridine ring endows this molecule with unique electronic and steric properties, making it a valuable component in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The amino group on the pyridine ring facilitates hydrogen bonding interactions, which are crucial for targeting specific biological pathways. Moreover, the iodine substituent introduces a unique electronic environment that enhances the molecule's ability to interact with biomolecules, making it a promising candidate for drug design.

In addition to its applications in pharmaceuticals, this compound has also been investigated for its potential in materials science. The combination of fluorinated and iodinated groups on the pyridine ring imparts interesting optical and electronic properties, which could be exploited in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that derivatives of 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine exhibit enhanced charge transport properties, making them suitable for use in next-generation electronic devices.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include nucleophilic substitution reactions to introduce functional groups onto the pyridine ring, followed by fluorination and iodination steps to achieve the desired substitution pattern. Researchers have optimized these steps using modern synthetic methodologies, such as microwave-assisted synthesis and catalytic processes, to enhance efficiency and reduce environmental impact.

The structural versatility of this compound has also made it a valuable tool in chemical biology. By modifying the substituents on the pyridine ring, scientists can create libraries of related compounds for high-throughput screening applications. This approach has been instrumental in identifying novel leads for drug development and material design. Furthermore, computational studies have been conducted to predict the biological activity and physical properties of this compound, providing valuable insights into its potential applications.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-iodopyridine represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in the development of innovative solutions in medicine and materials science. As research continues to uncover new possibilities for this compound, its impact on these fields is expected to grow significantly.